Cas no 21383-86-8 (Pyrimido[5,4-d]pyrimidine,4,8-bis(1-aziridinyl)-2,6-dichloro-)

Pyrimido[5,4-d]pyrimidine,4,8-bis(1-aziridinyl)-2,6-dichloro- structure
21383-86-8 structure
Product Name:Pyrimido[5,4-d]pyrimidine,4,8-bis(1-aziridinyl)-2,6-dichloro-
CAS No:21383-86-8
MF:C10H8Cl2N6
MW:283.116718292236
CID:286281
PubChem ID:352250
Update Time:2025-04-19

Pyrimido[5,4-d]pyrimidine,4,8-bis(1-aziridinyl)-2,6-dichloro- Chemical and Physical Properties

Names and Identifiers

    • Pyrimido[5,4-d]pyrimidine,4,8-bis(1-aziridinyl)-2,6-dichloro-
    • 4,8-bis(aziridin-1-yl)-2,6-dichloropyrimido[5,4-d]pyrimidine
    • AC1L7015
    • NSC525563
    • NSC-525563
    • DTXSID30326225
    • 21383-86-8
    • Inchi: 1S/C10H8Cl2N6/c11-9-14-6-5(7(15-9)17-1-2-17)13-10(12)16-8(6)18-3-4-18/h1-4H2
    • InChI Key: ATIUYXZWVSZPDM-UHFFFAOYSA-N
    • SMILES: ClC1=NC2C(C(=N1)N1CC1)=NC(=NC=2N1CC1)Cl

Computed Properties

  • Exact Mass: 282.01904
  • Monoisotopic Mass: 282.019
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 304
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 57.6Ų

Experimental Properties

  • Density: 1.786
  • Boiling Point: 437.1°C at 760 mmHg
  • Flash Point: 218.1°C
  • Refractive Index: 1.807
  • PSA: 57.58
  • LogP: 1.49660
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